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Compound of Interest

Compound Name: Dbco-peg12-tco

Cat. No.: B15552735

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the use of Dbco-peg12-tco, a heterobifunctional

linker, in dual bioorthogonal conjugation strategies. The protocols outlined below are intended

for researchers in bioconjugation, drug development, and molecular imaging.

Introduction
Dbco-peg12-tco is a versatile crosslinker molecule featuring two distinct bioorthogonal

reactive groups: a dibenzocyclooctyne (DBCO) moiety and a trans-cyclooctene (TCO) group,

separated by a hydrophilic 12-unit polyethylene glycol (PEG) spacer.[1][2][3] This unique

structure allows for a sequential, two-step conjugation process with high specificity and

efficiency.[4][5]

The DBCO group reacts with azide-functionalized molecules via Strain-Promoted Alkyne-Azide

Cycloaddition (SPAAC), a copper-free click chemistry reaction.[2][3][6] This reaction is highly

specific and biocompatible, making it ideal for use in complex biological systems.[6][7] The

TCO group, on the other hand, reacts with tetrazine-modified molecules through an inverse-
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electron-demand Diels-Alder (iEDDA) cycloaddition.[2][8][9] The iEDDA reaction is known for

its exceptionally fast kinetics.[9][10] The PEG12 spacer enhances the solubility of the linker and

the resulting conjugate in aqueous buffers and reduces potential steric hindrance during the

conjugation reactions.[4][11]

This dual-reactivity makes Dbco-peg12-tco an invaluable tool for creating complex

bioconjugates, such as antibody-drug conjugates (ADCs), targeted imaging agents, and

multifunctional nanoparticles.[3][12]

Reaction Mechanism
The conjugation process using Dbco-peg12-tco occurs in two independent and sequential

steps. The order of the reactions can be chosen based on the stability and availability of the

azide- and tetrazine-functionalized molecules.
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Step 1: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)

Step 2: Inverse-Electron-Demand Diels-Alder (iEDDA)
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(with Azide group)

Intermediate Conjugate
(Molecule A-Dbco-peg12-tco)

SPAAC
(Copper-free)

Dbco-peg12-tco

Final Conjugate
(Molecule A-linker-Molecule B)

iEDDA

Molecule B
(with Tetrazine group)
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Caption: Two-step bioorthogonal conjugation workflow using Dbco-peg12-tco.

Experimental Protocols
The following are generalized protocols for a two-step conjugation. The specific conditions,

such as buffer composition, pH, and reactant concentrations, may require optimization

depending on the specific molecules being conjugated.
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Protocol 1: Conjugation of an Azide-Modified Protein
with a Tetrazine-Modified Small Molecule
This protocol first attaches the Dbco-peg12-tco linker to an azide-modified protein via SPAAC,

followed by the iEDDA reaction with a tetrazine-labeled small molecule.

Materials:

Azide-modified protein (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4). Note: Avoid

buffers containing sodium azide.

Dbco-peg12-tco linker.

Anhydrous DMSO or DMF.

Tetrazine-modified small molecule.

Quenching reagent (e.g., Tris buffer, 1 M, pH 8.0).

Purification columns (e.g., desalting columns, spin filtration units).

Step 1: SPAAC Reaction - Conjugation of Dbco-peg12-tco to Azide-Modified Protein

Prepare the Dbco-peg12-tco solution: Immediately before use, dissolve the Dbco-peg12-
tco linker in anhydrous DMSO or DMF to a stock concentration of 10 mM.

Reaction Setup:

In a reaction tube, add the azide-modified protein to a final concentration of 1-5 mg/mL.

Add the Dbco-peg12-tco stock solution to the protein solution to achieve a 5-20 fold

molar excess of the linker over the protein. The final concentration of DMSO or DMF in the

reaction mixture should be below 20%.

Incubation: Incubate the reaction mixture for 4-12 hours at room temperature or overnight at

4°C with gentle mixing.[13]
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Purification: Remove the excess, unreacted Dbco-peg12-tco linker using a desalting column

or a spin filtration unit with an appropriate molecular weight cutoff (MWCO) for the protein.

Exchange the buffer to a suitable buffer for the next step (e.g., PBS, pH 7.4).

Step 2: iEDDA Reaction - Conjugation to Tetrazine-Modified Small Molecule

Prepare the Tetrazine-modified molecule solution: Dissolve the tetrazine-modified small

molecule in a compatible solvent (e.g., DMSO) to a known concentration.

Reaction Setup:

To the purified protein-Dbco-peg12-tco conjugate, add the tetrazine-modified small

molecule solution to achieve a 1.5-10 fold molar excess.[13]

Incubation: Incubate the reaction for 30 minutes to 2 hours at room temperature.[1] The

reaction progress can be monitored by the disappearance of the characteristic pink/red color

of the tetrazine.

Quenching (Optional): To quench any unreacted TCO groups, a small excess of a tetrazine-

containing compound can be added.

Final Purification: Purify the final protein-small molecule conjugate from excess reactants

and byproducts using an appropriate method such as desalting columns, dialysis, or

chromatography (e.g., size-exclusion or affinity chromatography).

Characterization of the Conjugate
UV-Vis Spectroscopy: The degree of labeling (DOL) of the DBCO group onto the protein can

be estimated by measuring the absorbance at 280 nm (for the protein) and ~309 nm (for the

DBCO group).[13][14]

Mass Spectrometry (MALDI-TOF or ESI-MS): To confirm the successful conjugation and

determine the molecular weight of the final product.

SDS-PAGE: To visualize the increase in molecular weight of the protein after each

conjugation step.

HPLC: To assess the purity of the final conjugate.
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Quantitative Data Summary
The following tables provide a summary of typical reaction parameters for the SPAAC and

iEDDA reactions involved in the Dbco-peg12-tco conjugation.

Table 1: Reaction Conditions for SPAAC (Dbco + Azide)

Parameter Recommended Range Notes

Molar Excess of Dbco-linker 5 - 20 fold
Higher excess may be needed

for dilute protein solutions.[15]

Reaction Time 4 - 12 hours

Can be extended to overnight

at 4°C for improved efficiency.

[13]

Temperature Room Temperature or 4°C

Lower temperatures may

require longer incubation

times.[13]

pH 6.0 - 9.0
Neutral to slightly basic pH is

generally optimal.[13]

Recommended Buffers PBS, HEPES, Bicarbonate

Avoid amine-containing buffers

(e.g., Tris) and azide buffers.

[13]

Table 2: Reaction Conditions for iEDDA (TCO + Tetrazine)
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Parameter Recommended Range Notes

Molar Excess of Tetrazine 1.5 - 10 fold

Generally, a lower excess is

needed due to the fast

kinetics.[13]

Reaction Time 30 minutes - 2 hours

Reaction is typically very fast

and can be monitored visually.

[1]

Temperature Room Temperature
The reaction proceeds rapidly

at ambient temperature.[9]

pH 6.0 - 8.0
Reaction is efficient within this

pH range.

Recommended Buffers PBS, HEPES
Most common biological

buffers are suitable.

Experimental Workflow Diagram
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Caption: Step-by-step experimental workflow for Dbco-peg12-tco conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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